Cas no 153200-73-8 (1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+) (9CI))

1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+) (9CI) structure
153200-73-8 structure
Product Name:1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+) (9CI)
CAS No:153200-73-8
MF:C6H8N2
MW:116.190414428711
CID:137939
PubChem ID:16213504
Update Time:2025-04-19

1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+) (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+) (9CI)
    • 1,4-PHENYLENEDIAMINE, [D8]
    • 1,4-Benzenediamine-d8
    • 1,4-Diaminobenzene-d8
    • 1,4-Phenylenediamine-d8
    • 491144_ALDRICH
    • I14-39799
    • 1,4-Benzenediamine-d8, 1,4-Diaminobenzene-d8
    • 1,4-PHENYLENEDIAMINE-D8, 98 ATOM % D
    • 153200-73-8
    • SCHEMBL2476706
    • 1-N,1-N,4-N,4-N,2,3,5,6-octadeuteriobenzene-1,4-diamine
    • 1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+)(9ci)
    • DTXSID90583998
    • D98139
    • (~2~H_4_)Benzene-1,4-(~2~H_4_)diamine
    • AKOS015910841
    • Inchi: 1S/C6H8N2/c7-5-1-2-6(8)4-3-5/h1-4H,7-8H2/i1D,2D,3D,4D/hD4
    • InChI Key: CBCKQZAAMUWICA-GCJHLHDMSA-N
    • SMILES: N([2H])([2H])C1C([2H])=C([2H])C(=C([2H])C=1[2H])N([2H])[2H]

Computed Properties

  • Exact Mass: 116.118962231g/mol
  • Monoisotopic Mass: 116.118962231g/mol
  • Isotope Atom Count: 8
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 54.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 138-143 °C(lit.)
  • Boiling Point: 267 °C(lit.)
  • Solubility: Not determined

1,4-Benzene-2,3,5,6-d4-di(amine-d2),radical ion(1+) (9CI) Security Information

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